molecular formula C11H11NO5 B14311771 4-Nitrophenyl 2-ethoxyprop-2-enoate CAS No. 108818-44-6

4-Nitrophenyl 2-ethoxyprop-2-enoate

Cat. No.: B14311771
CAS No.: 108818-44-6
M. Wt: 237.21 g/mol
InChI Key: PTEPHUXVNNEEAV-UHFFFAOYSA-N
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Description

4-Nitrophenyl 2-ethoxyprop-2-enoate is an ester derivative featuring a 4-nitrophenyl group attached to a substituted enol ether moiety. The presence of the 4-nitrophenyl group is significant, as it is commonly employed as a chromophore in kinetic assays due to its strong absorbance in the visible range upon hydrolysis to 4-nitrophenol . The ethoxyprop-2-enoate moiety may influence steric and electronic properties, impacting reactivity and stability compared to related esters.

Properties

CAS No.

108818-44-6

Molecular Formula

C11H11NO5

Molecular Weight

237.21 g/mol

IUPAC Name

(4-nitrophenyl) 2-ethoxyprop-2-enoate

InChI

InChI=1S/C11H11NO5/c1-3-16-8(2)11(13)17-10-6-4-9(5-7-10)12(14)15/h4-7H,2-3H2,1H3

InChI Key

PTEPHUXVNNEEAV-UHFFFAOYSA-N

Canonical SMILES

CCOC(=C)C(=O)OC1=CC=C(C=C1)[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Nitrophenyl 2-ethoxyprop-2-

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-nitrophenyl 2-ethoxyprop-2-enoate with structurally or functionally related compounds, drawing on data from analogous systems in the provided evidence.

Hydrolytic Reactivity and pH Dependence

4-Nitrophenyl esters are widely studied for their hydrolysis kinetics. For example:

  • 4-Nitrophenyl boronic acid undergoes oxidation with H₂O₂ to yield 4-nitrophenol, with a rate constant of 0.0586 s⁻¹ at pH 11 .
  • 4-Nitrophenyl boronic acid pinacol ester hydrolyzes more slowly under similar conditions due to steric hindrance from the pinacol group .

While direct data for 4-nitrophenyl 2-ethoxyprop-2-enoate are unavailable, its ethoxy group may moderate hydrolysis rates compared to less hindered esters. The pH dependence observed in boronic acid derivatives (optimal conversion at pH ~11) suggests that basic conditions favor 4-nitrophenol release, a trend likely applicable to the target compound .

Compound Hydrolysis Rate (s⁻¹) Optimal pH Key Structural Feature
4-Nitrophenyl boronic acid 0.0586 11 Boron-containing moiety
Pinacol ester derivative <0.0586 11 Bulky pinacol group
2-ethoxyprop-2-enoate* Not reported ~11 (pred.) Ethoxy-substituted enol ether

*Predicted based on analogous systems.

Antimicrobial Activity

1,3,4-Thiadiazole derivatives containing 4-nitrophenyl groups (e.g., compounds synthesized from N-(4-nitrophenyl)acetohydrazonoyl bromide) exhibit notable antimicrobial activity against E. coli, B. mycoides, and C. albicans.

Hydrogen Bonding and Crystallographic Behavior

Hydrogen bonding patterns influence molecular packing and stability. For instance, 4-nitrophenyl boronic acid forms dimers via hydrogen bonds, which split upon reaction with H₂O₂ . Crystallographic tools such as ORTEP-3 and WinGX could elucidate these differences .

Functional Group Comparisons

  • Ethoxy vs. Methylthio Groups : Thiadiazole derivatives with methylthio groups (e.g., 2-[(methylthio)carbonthioyl]hydrazones) demonstrate distinct reactivity in cyclization reactions . The ethoxy group in the target compound may confer greater hydrolytic lability.
  • Boronate Esters vs. Enol Ethers: Boronate esters (e.g., pinacol ester) exhibit slower hydrolysis due to steric effects, whereas enol ethers like 2-ethoxyprop-2-enoate may be more reactive toward electrophilic agents .

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